Ethyl 4-chloro-3,5-difluoropicolinate

• Molecular Formula: C8H6ClF2NO2
• Molecular Weight: 221.59 g/mol
• IUPAC Name: ethyl 4-chloro-3,5-difluoropyridine-2-carboxylate
• InChI: InChI=1S/C8H6ClF2NO2/c1-2-14-8(13)7-6(11)5(9)4(10)3-12-7/h3H,2H2,1H3
• InChI Key: UIGNMSWJPCADOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=C(C(=C1F)Cl)F

Description

Ethyl 4-chloro-3,5-difluoropicolinate is a useful research compound. Its molecular formula is C8H6ClF2NO2 and its molecular weight is 221.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-difluoro-4-iodopicolinonitrile (8.0 g, 30.1 mmol) in EtOH (50 mL) was added 4N HCl in 1,4-dioxane (50 mL, 30.1 mmol) and the mixture was heated at 60° C. for 15 hours. The reaction was cooled to room temperature and evaporated under reduced pressure. The residue was dissolved in EtOAc (100 mL) and washed with saturated NaHCO3 solution (100 mL) and brine. The organics were combined and dried over Na2SO4 and evaporated. This material was purified on silica gel chromatography eluted with hexane/EtOAc (0-100%) to give ethyl 4-chloro-3,5-difluoropicolinate. MS [M+H] found 222.1.